Cas no 870849-70-0 (5-(1S)-1-aminoethyl-2-fluorobenzonitrile)

5-(1S)-1-aminoethyl-2-fluorobenzonitrile structure
870849-70-0 structure
Product Name:5-(1S)-1-aminoethyl-2-fluorobenzonitrile
CAS No:870849-70-0
MF:C9H9FN2
MW:164.179565191269
CID:720360
PubChem ID:66961568
Update Time:2024-12-09

5-(1S)-1-aminoethyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,5-[(1S)-1-aminoethyl]-2-fluoro-
    • 5-((1S)-Aminoethyl)-2-fluorobenzonitrile
    • 5-(2-aminoethyl)-2-fluorobenzonitrile
    • EN300-1841349
    • 870849-70-0
    • BENZONITRILE, 5-[(1S)-1-AMINOETHYL]-2-FLUORO-
    • 5-[(1S)-1-AMINOETHYL]-2-FLUOROBENZONITRILE
    • SCHEMBL1240016
    • (S)-5-(1-Aminoethyl)-2-fluorobenzonitrile
    • 5-(1S)-1-aminoethyl-2-fluorobenzonitrile
    • G65876
    • 5-((1S)-1-aminoethyl)-2-fluorobenzenecarbonitrile
    • Inchi: 1S/C9H9FN2/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4,6H,12H2,1H3/t6-/m0/s1
    • InChI Key: GLURPDBYZSVCJQ-LURJTMIESA-N
    • SMILES: FC1C=CC(=CC=1C#N)[C@H](C)N

Computed Properties

  • Exact Mass: 164.07500
  • Monoisotopic Mass: 164.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 248.8°C at 760 mmHg
  • Flash Point: 104.3°C
  • Refractive Index: 1.536
  • PSA: 49.81000
  • LogP: 2.41738

5-(1S)-1-aminoethyl-2-fluorobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$707.0 2023-09-19
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EN300-1841349-1.0g
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Enamine
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Enamine
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Enamine
EN300-1841349-10.0g
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$5037.0 2023-06-01
Enamine
EN300-1841349-1g
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$842.0 2023-09-19
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